Methyl 4-(2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H19N3O5S/c1-3-25-20(27)19-18(15-6-4-5-7-16(15)30-19)24-22(25)31-12-17(26)23-14-10-8-13(9-11-14)21(28)29-2/h4-11H,3,12H2,1-2H3,(H,23,26)
• InChI Key: DRTJKWUEWAXYCU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C22H19N3O5S
• Molecular Weight: 437.5 g/mol

Description

“Methyl 4-(2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate” is a chemical compound with the linear formula C22H23N3O4S2. It has a molecular weight of 457.574. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Novel Synthesis Techniques

Research has highlighted innovative synthesis techniques for creating poly-functionalized tri-heterocyclic benzothiazole derivatives. These derivatives are synthesized through a one-pot, three-component microwave-assisted process, emphasizing operational simplicity, high atom economy, and environmentally benign conditions. Such methodologies offer significant advancements in the field of medicinal chemistry, providing a foundation for the development of new therapeutic agents with optimized pharmacological profiles (Bhoi et al., 2016).

Antimicrobial and Antitubercular Activities

The synthesized compounds from the aforementioned processes have been subjected to biological evaluations, demonstrating notable antibacterial, antioxidant, and antitubercular activities. This suggests their potential as leads for the development of new drugs targeting resistant bacterial strains and tuberculosis (Bhoi et al., 2016).

Heterocyclic System Synthesis

Further research explores the use of similar compounds in the synthesis of heterocyclic systems, such as pyrido[1,2-a]pyrimidin-4-ones, through reactions with N- and C-nucleophiles. This process demonstrates the compound's utility in generating diverse molecular architectures, which are essential for discovering novel pharmacophores (Toplak et al., 1999).

Herbicide Development

A specific application in agriculture involves the synthesis of intermediate compounds for the development of herbicides like Bispyribac-sodium. This underscores the compound's role in addressing critical needs in crop protection and management, showcasing its versatility beyond pharmaceutical applications (Li Yuan-xiang, 2008).

Safety and Hazards

Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.